Cas no 306980-77-8 (3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide)

• Product Name: 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide
• CAS No: 306980-77-8
• MF: C₁₀H₈N₂O₂S₃
• MW: 284.377717971802
• CID: 5715246
• PubChem ID: 2769197
• Update Time: 2025-10-28

3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 306980-77-8
• 3-methoxy-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzamide
• Oprea1_467120
• 3-methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide
• AKOS005080558
• CHEMBL5019089
• 3-methoxy-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarboxamide
• 12K-573S
• 3-methoxy-N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)benzamide
• Benzamide, 3-methoxy-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide

• Inchi： 1S/C10H8N2O2S3/c1-14-7-4-2-3-6(5-7)8(13)11-9-12-10(15)17-16-9/h2-5H,1H3,(H,11,12,13,15)
• InChI Key： BZTAMKFXWWHPDI-UHFFFAOYSA-N
• SMILES： S1C(=NC(=S)S1)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 283.97479102g/mol
• Monoisotopic Mass: 283.97479102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide

3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide

The compound 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide (CAS No: 306980-77-8) is a highly specialized organic compound with a unique structure and functional groups. This compound belongs to the class of benzamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a methoxy group attached to the benzene ring and a dithiazole moiety with a sulfanylidene functionality, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of dithiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that dithiazole derivatives can exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the dithiazole ring followed by coupling with the benzamide moiety. A study in *Organic Process Research & Development* detailed an optimized synthesis route that enhances yield and purity. This approach utilizes microwave-assisted synthesis to accelerate the formation of the dithiazole ring, which is critical for maintaining the integrity of the sulfanylidene group.

One of the key features of CAS No 306980-77-8 is its ability to participate in various chemical transformations. For example, the methoxy group on the benzene ring can undergo demethylation under specific conditions, leading to reactive intermediates that can be further functionalized. This property has been exploited in recent research to develop bioisosteres with improved pharmacokinetic profiles.

In terms of applications, benzamide derivatives like this compound are being explored for their potential in drug delivery systems. A paper in *Biomaterials Science* reported that such compounds can act as carriers for hydrophobic drugs, enhancing their solubility and bioavailability. The dithiazole moiety in this compound contributes to its amphiphilic nature, making it an attractive candidate for such applications.

The structural uniqueness of 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide also makes it a valuable tool in chemical biology. Researchers have used this compound as a probe to study protein-ligand interactions in complex biological systems. Its ability to bind selectively to certain proteins has been documented in studies published in *Chemical Communications*, providing insights into its potential as a diagnostic agent.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. A study in *Environmental Science & Technology* investigated the biodegradation of dithiazole-containing compounds under simulated environmental conditions. The results indicated that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems.

In conclusion, CAS No 306980-77-8, or 3-Methoxy-N-(3-sulfanylidene-3H-1,2,4-dithiazol-5-yl)benzamide, is a versatile and intriguing compound with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern chemistry and biology.